1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C19H19FN6OS/c20-15-6-8-16(9-7-15)24-10-12-25(13-11-24)18(27)14-28-19-21-22-23-26(19)17-4-2-1-3-5-17/h1-9H,10-14H2
• InChI Key: XFFTWLALCMUHSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CSC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C19H19FN6OS
• Molecular Weight: 398.5 g/mol

Description

1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential for various applications. This compound belongs to the class of piperazine derivatives and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential for future research.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine is not fully understood. It has been proposed that this compound exerts its antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been suggested that this compound may act as a serotonin transporter inhibitor, which may contribute to its potential use as an antidepressant and anxiolytic agent.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine exhibits potent antitumor activity against various cancer cell lines. Additionally, this compound has been found to have anxiolytic and analgesic effects in animal models. It has also been suggested that this compound may have potential for use in the treatment of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine in lab experiments is its potent antitumor activity. Additionally, this compound has been found to have anxiolytic and analgesic effects, which may be useful in various research applications. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine. One possible direction is further investigation of its mechanism of action, which may lead to the development of more effective therapeutic agents. Additionally, this compound may be studied for its potential use in combination therapy with other cancer treatments. Furthermore, research may be conducted to investigate the potential use of this compound in the treatment of other diseases, such as depression and anxiety disorders.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine involves the reaction of 1-(4-fluorophenyl)piperazine with 1-phenyl-1H-tetrazol-5-thiol in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

1-(4-fluorophenyl)-4-{[(1-phenyl-1H-tetrazol-5-yl)thio]acetyl}piperazine has been extensively studied for its potential in various scientific research applications. It has been found to exhibit potent antitumor activity against various cancer cell lines and has been proposed as a potential therapeutic agent for cancer treatment. Additionally, this compound has been investigated for its potential use as an antidepressant, anxiolytic, and analgesic agent.